Cas no 40519-87-7 (5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester)

5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester structure
40519-87-7 structure
Product Name:5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester
CAS No:40519-87-7
MF:C9H7N3O5S
MW:269.233980417252
CID:331990
PubChem ID:241622
Update Time:2025-04-19

5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester
    • ethyl 2-nitro-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • ethyl 8-nitro-2-oxo-7-thia-1,5-diazabicyclo[4.3.0]nona-3,5,8-triene-3- carboxylate
    • 2-nitro-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester
    • AC1L67RB
    • AC1Q1WQO
    • AG-K-97062
    • AR-1I8536
    • CTK4I3267
    • ethyl 2-nitro-5-oxo-5h-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • NSC49241
    • 40519-87-7
    • DTXSID40287151
    • NSC-49241
    • Inchi: 1S/C9H7N3O5S/c1-2-17-8(14)5-3-10-9-11(7(5)13)4-6(18-9)12(15)16/h3-4H,2H2,1H3
    • InChI Key: BYXJCJUWRWDKJW-UHFFFAOYSA-N
    • SMILES: S1C(=CN2C(C(C(=O)OCC)=CN=C12)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 269.01071
  • Monoisotopic Mass: 269.01064151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 102.11
  • LogP: 1.36410
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.